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An In-Depth Technical Guide to 3-Methylenecyclobutanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-
methylenecyclobutanecarboxylic acid (CAS: 15760-36-8), a unique bifunctional molecule
incorporating a strained cyclobutane ring, an exocyclic methylene group, and a carboxylic acid
moiety.[1] This combination of features makes it an intriguing building block for organic
synthesis and a candidate for investigation in medicinal chemistry and materials science. This
document details its chemical and physical properties, provides an analysis of its spectral
characteristics, explores its synthesis and reactivity, and outlines key experimental protocols for
its characterization and transformation. The insights are grounded in established chemical
principles and supported by available data to serve as a foundational resource for
professionals in drug development and chemical research.

Introduction: A Unique Scaffold for Innovation

The landscape of modern drug discovery and materials science is perpetually in search of
novel molecular scaffolds that offer unique three-dimensional structures and tailored reactivity.
3-Methylenecyclobutanecarboxylic acid emerges as a compound of significant interest due
to its rigid, strained four-membered ring system, which can serve as a bioisosteric replacement
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for more common functionalities, and its versatile functional groups. The carboxylic acid group
is a well-established pharmacophore present in numerous approved drugs, while the exocyclic
double bond provides a reactive handle for a wide array of chemical transformations.[2] Its
derivatives, such as the corresponding methyl ester, are recognized for their role as
pharmaceutical intermediates, highlighting the potential of this scaffold in the synthesis of more
complex and biologically active molecules.[3]

This guide synthesizes the available technical data to provide a holistic understanding of this
compound, enabling researchers to evaluate its potential and effectively integrate it into their
research and development workflows.

Chemical Identity and Structure

A precise understanding of a molecule's identity is the bedrock of all subsequent scientific
investigation. The fundamental identifiers and structural representation of 3-
methylenecyclobutanecarboxylic acid are summarized below.

o |[UPAC Name: 3-methylidenecyclobutane-1-carboxylic acid[1][4]
e CAS Number: 15760-36-8[1][4]

e Molecular Formula: CeHsO2[1][4]

e Molecular Weight: 112.13 g/mol [1][4]

e Canonical SMILES: C=C1CC(C1)C(=0)O[1]

e InChl Key: NNKLICLIBKMDOY-UHFFFAOY SA-NJ[1]

e Synonyms: 3-Methylenecyclobutane-1-carboxylic acid, USAF A-16047, BRN 2637143[1][4]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34420501/
https://www.nbinno.com/other-organic-chemicals/methyl-3-methylenecyclobutanecarboxylate-synthesis-properties-and-applications-jw
https://www.benchchem.com/product/b093131?utm_src=pdf-body
https://www.benchchem.com/product/b093131?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://www.alfa-chemistry.com/product/3-methylenecyclobutanecarboxylic-acid-cas-15760-36-8-75463.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://www.alfa-chemistry.com/product/3-methylenecyclobutanecarboxylic-acid-cas-15760-36-8-75463.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://www.alfa-chemistry.com/product/3-methylenecyclobutanecarboxylic-acid-cas-15760-36-8-75463.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://www.alfa-chemistry.com/product/3-methylenecyclobutanecarboxylic-acid-cas-15760-36-8-75463.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://www.alfa-chemistry.com/product/3-methylenecyclobutanecarboxylic-acid-cas-15760-36-8-75463.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methylenecyclobutanecarboxylic Acid

—» CH2

CH —» C —» —CcH2

3-Methylenecyclobutanecarboxylic Acid

Carboxyl Rxn Carboxyl Rxn

Acid Chloride Formation
(e.g., + SOCL2)

Amide Formation
(e.g., + RaNH, coupling agent)

Ester Formation
(e.g., + ROH, H*)

Catalytic Hydrogenation
(e.g., + Hz, Pd/C)

Halogenation
(e.g., + Br2)
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Receive/Synthesize Sample

Check Functional Groups |Map C-H Framework Determine Molecular Weight

IR Spectroscopy NMR Spectroscopy Mass Spectrometry
(Neat Film) (Dissolve in CDCIs) (e.g., ESI or GC-MS)

Data Interpretation

Confirm Structure & Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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